Cas no 77269-58-0 (Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-)

• Product Name: Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-
• CAS No: 77269-58-0
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• CID: 536397
• PubChem ID: 23275489
• Update Time: 2025-04-19

Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-4-(2-phenylethoxy)-
• 2-[3-chloro-4-(2-phenylethoxy)phenyl]acetic acid
• DTXSID90632359
• [3-Chloro-4-(2-phenylethoxy)phenyl]acetic acid
• 77269-58-0

• Inchi： 1S/C16H15ClO3/c17-14-10-13(11-16(18)19)6-7-15(14)20-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,18,19)
• InChI Key： NAAGWPCSVNZZAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.07105
• Monoisotopic Mass: 290.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53